Cas no 2228239-44-7 (3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine)

3-(3,5-Difluoro-2-methoxyphenoxy)pyrrolidine is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxyphenoxy group, which enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of fluorine atoms improves lipophilicity and binding affinity, while the pyrrolidine ring contributes to conformational rigidity, aiding in selective interactions with biological targets. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and CNS-active agents. Its well-defined chemical properties and synthetic versatility make it a preferred choice for medicinal chemistry applications requiring precise structural modifications.

3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine structure

2228239-44-7 structure

Product Name:3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine

CAS No:2228239-44-7

MF:C₁₁H₁₃F₂NO₂

MW:229.22323012352

CID:5900907

PubChem ID:165760766

Update Time:2025-05-28

3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine
- 2228239-44-7
- EN300-1799318
- Inchi： 1S/C11H13F2NO2/c1-15-11-9(13)4-7(12)5-10(11)16-8-2-3-14-6-8/h4-5,8,14H,2-3,6H2,1H3
- InChI Key： VREYZLIONYOQDN-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC(=C1OC)OC1CNCC1)F

Computed Properties

Exact Mass: 229.09143498g/mol
Monoisotopic Mass: 229.09143498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 30.5Å²

3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1799318-1g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	1g	$1029.0	2023-09-19
Enamine	EN300-1799318-5g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	5g	$2981.0	2023-09-19
Enamine	EN300-1799318-10g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	10g	$4421.0	2023-09-19
Enamine	EN300-1799318-0.05g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	0.05g	$864.0	2023-09-19
Enamine	EN300-1799318-0.1g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	0.1g	$904.0	2023-09-19
Enamine	EN300-1799318-0.25g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	0.25g	$946.0	2023-09-19
Enamine	EN300-1799318-0.5g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	0.5g	$987.0	2023-09-19
Enamine	EN300-1799318-1.0g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	1g	$1029.0	2023-06-02
Enamine	EN300-1799318-2.5g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	2.5g	$2014.0	2023-09-19
Enamine	EN300-1799318-5.0g	3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine	2228239-44-7	5g	$2981.0	2023-06-02